Cas no 882863-88-9 (4-(3-methylphenyl)thiopiperidine)

• Product Name: 4-(3-methylphenyl)thiopiperidine
• CAS No: 882863-88-9
• MF: C₁₂H₁₈ClNS
• MW: 243.79602098465
• MDL: MFCD08282238
• CID: 1086220
• PubChem ID: 24212915
• Update Time: 2025-10-29

4-(3-methylphenyl)thiopiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(m-Tolylthio)piperidine hydrochloride
• 4-(3-methylphenyl)sulfanylpiperidine,hydrochloride
• MFCD08282238
• 4-[(3-Methylphenyl)thio]piperidine hydrochloride
• 4-[(3-methylphenyl)sulfanyl]piperidine hydrochloride
• 4-(m-Tolylthio)piperidinehydrochloride
• 882863-88-9
• AKOS022185010
• SCHEMBL23799249
• 4-[(3-Methylphenyl)thio]piperidine HCl
• 4-(3-methylphenyl)thiopiperidine

• MDL： MFCD08282238
• Inchi： 1S/C12H17NS.ClH/c1-10-3-2-4-12(9-10)14-11-5-7-13-8-6-11;/h2-4,9,11,13H,5-8H2,1H3;1H
• InChI Key： CYRKZHYEEIUTNO-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C(C)C=1)C1CCNCC1

Computed Properties

• Exact Mass: 243.0848484g/mol
• Monoisotopic Mass: 243.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3-methylphenyl)thiopiperidine

Introduction to 4-(3-methylphenyl)thiopiperidine (CAS No. 882863-88-9) in Modern Chemical Research

4-(3-methylphenyl)thiopiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 882863-88-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiopiperidine class, characterized by a sulfur-containing ring fused with a piperidine moiety, and it incorporates a 3-methylphenyl substituent, which contributes to its unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The thiopiperidine core is a versatile scaffold that has been extensively studied for its potential pharmacological activity. Thiourea derivatives, including thiopiperidines, are known for their broad spectrum of biological effects, ranging from antimicrobial to anti-inflammatory properties. The introduction of sulfur into the piperidine ring enhances the compound's solubility and bioavailability, making it an attractive structure for drug design. Additionally, the 3-methylphenyl group introduces lipophilicity and may influence metabolic stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 4-(3-methylphenyl)thiopiperidine has emerged as a compound of interest due to its potential interactions with enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and cardiovascular conditions. Its molecular structure allows for selective binding to specific targets, which is essential for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of 4-(3-methylphenyl)thiopiperidine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases. The thiopiperidine scaffold has been shown to interact with ATP-binding pockets of kinases, leading to inhibition of their activity. Studies have demonstrated that derivatives of thiopiperidines can exhibit potent inhibitory effects on kinases such as EGFR (epidermal growth factor receptor), which is relevant in the treatment of certain types of cancer.

Moreover, the 3-methylphenyl substituent in 4-(3-methylphenyl)thiopiperidine contributes to its binding affinity by modulating hydrophobic interactions with the target protein. This substitution pattern has been strategically employed in medicinal chemistry to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The compound's ability to cross the blood-brain barrier has also been explored, making it a potential candidate for central nervous system (CNS) drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 4-(3-methylphenyl)thiopiperidine with biological targets more accurately. Molecular docking studies have revealed that this compound can bind to active sites of enzymes with high specificity, suggesting its utility as a lead compound for further optimization. These computational approaches have accelerated the drug discovery process by allowing virtual screening of large libraries of compounds.

In addition to its applications in oncology, 4-(3-methylphenyl)thiopiperidine has shown promise in treating neurological disorders. Neuroinflammation and oxidative stress are key pathological mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The thiopiperidine moiety has been found to exhibit anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for these neurodegenerative diseases. Preclinical studies have indicated that derivatives of this compound can protect neurons from damage caused by oxidative stress and reduce inflammation in brain tissues.

The synthesis of 4-(3-methylphenyl)thiopiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions between thioethers and piperidine derivatives, followed by functional group transformations to introduce the 3-methylphenyl moiety. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for industrial applications.

The pharmacokinetic profile of 4-(3-methylphenyl)thiopiperidine is another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) properties using both in vitro and in vivo models. The compound's bioavailability appears to be influenced by factors such as pH-dependent solubility and metabolic degradation pathways. Understanding these parameters is crucial for designing effective formulations that maximize therapeutic benefits while minimizing adverse effects.

Regulatory considerations also play a significant role in the development of novel compounds like 4-(3-methylphenyl)thiopiperidine. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before they reach clinical use. Preclinical safety studies are conducted to assess potential toxicity profiles, while clinical trials evaluate efficacy and side effects in human populations. These rigorous testing protocols are essential for ensuring patient safety and regulatory approval.

The future directions for research on 4-(3-methylphenyl)thiopiperidine include further exploration of its mechanism of action and identification of new therapeutic applications. Combination therapies involving this compound with other drugs may enhance treatment outcomes by targeting multiple disease pathways simultaneously. Additionally, nanotechnology-based delivery systems could improve drug delivery efficiency by protecting sensitive molecules from degradation and targeting specific tissues or cells.

In conclusion,4-(3-methylphenyl)thiopiperidine (CAS No. 882863-88-9) represents a promising scaffold for developing novel therapeutic agents with applications across multiple disease areas. Its unique structural features contribute to its biological activity by interacting with specific targets such as kinases and neurotransmitter receptors. Ongoing research continues to uncover new possibilities for this compound's use in medicine, highlighting its importance as an area of focus within pharmaceutical chemistry.